4-[(3-ethylphenyl)amino]-4-oxo-2-butenoic acid

• IUPAC Name: (E)-4-(3-ethylanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C12H13NO3/c1-2-9-4-3-5-10(8-9)13-11(14)6-7-12(15)16/h3-8H,2H2,1H3,(H,13,14)(H,15,16)/b7-6+
• InChI Key: KMKWOFRSOXHIAE-VOTSOKGWSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C=CC(=O)O
• Isomeric SMILES: CCC1=CC(=CC=C1)NC(=O)/C=C/C(=O)O
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

4-[(3-ethylphenyl)amino]-4-oxo-2-butenoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ethyl 4-[(3-ethylphenyl)amino]-2-butenoate or simply as EPPB. It has a molecular formula of C14H17NO3 and a molecular weight of 251.29 g/mol. In

Scientific Research Applications

4-[(3-ethylphenyl)amino]-4-oxo-2-butenoic acid has been extensively studied for its potential applications in various scientific research fields. One of the primary applications of EPPB is in cancer research. Studies have shown that EPPB can inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 4-[(3-ethylphenyl)amino]-4-oxo-2-butenoic acid involves the inhibition of specific proteins involved in cell proliferation and survival. EPPB has been shown to target the protein kinase CK2, which is involved in various cellular processes such as DNA repair, cell cycle regulation, and apoptosis. By inhibiting CK2, EPPB can induce cell death in cancer cells and prevent the progression of neurodegenerative diseases.
Biochemical and Physiological Effects
Studies have shown that 4-[(3-ethylphenyl)amino]-4-oxo-2-butenoic acid has various biochemical and physiological effects. In cancer cells, EPPB can induce cell death by activating the caspase-dependent apoptotic pathway. This compound can also inhibit the migration and invasion of cancer cells by targeting specific proteins involved in these processes. In neurodegenerative diseases, EPPB can prevent the accumulation of toxic proteins such as amyloid beta and alpha-synuclein, which are involved in the pathogenesis of these diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-[(3-ethylphenyl)amino]-4-oxo-2-butenoic acid in lab experiments is its specificity towards CK2. This compound has been shown to selectively inhibit CK2 without affecting other protein kinases, which can reduce the potential for off-target effects. However, one of the limitations of using EPPB is its low solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

There are many potential future directions for the study of 4-[(3-ethylphenyl)amino]-4-oxo-2-butenoic acid. One area of research is the development of more effective and efficient synthesis methods for EPPB. Another area of research is the investigation of the potential use of this compound in combination with other drugs or therapies for the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of EPPB and its potential off-target effects.

Synthesis Methods

The synthesis of 4-[(3-ethylphenyl)amino]-4-oxo-2-butenoic acid involves the reaction of ethyl 3-ethoxyacrylate with 3-ethyl aniline in the presence of a base catalyst. The reaction produces EPPB as the main product, which can be purified using column chromatography. This synthesis method has been reported in various scientific journals and has been optimized for maximum yield and purity.